Cas no 1396845-38-7 (1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea
• CAS No: 1396845-38-7
• MF: C₁₆H₁₅ClN₆O
• MW: 342.78290104866
• CID: 6606689
• PubChem ID: 71789844
• Update Time: 2025-05-21

1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea
• 1-(2-chlorophenyl)-3-[2-(3,5-dimethylpyrazol-1-yl)pyrimidin-5-yl]urea
• 1396845-38-7
• AKOS024539680
• F6218-0346
• 1-(2-chlorophenyl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]urea
• VU0537491-1
• 1-(2-chlorophenyl)-3-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)urea

• Inchi： 1S/C16H15ClN6O/c1-10-7-11(2)23(22-10)15-18-8-12(9-19-15)20-16(24)21-14-6-4-3-5-13(14)17/h3-9H,1-2H3,(H2,20,21,24)
• InChI Key： XOSXKCTZRUWCDT-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NC1=CN=C(N2C(C)=CC(C)=N2)N=C1)=O

Computed Properties

• Exact Mass: 342.0995868g/mol
• Monoisotopic Mass: 342.0995868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea

Chemical Profile of 1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea (CAS No. 1396845-38-7)

The compound 1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea, identified by its CAS number 1396845-38-7, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a chlorophenyl moiety, a dimethylpyrazole substituent, and a pyrimidine core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel small molecules for therapeutic purposes has been heavily influenced by the integration of heterocyclic scaffolds. The pyrimidine ring, in particular, is a cornerstone in medicinal chemistry due to its prevalence in many biologically active compounds. The current compound incorporates a pyrimidinylurea moiety, which is known to enhance binding affinity and selectivity. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor interactions.

The 3,5-dimethyl-1H-pyrazole component adds another layer of complexity to the molecule. Pyrazole derivatives are well-documented for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The dimethylation at the 3 and 5 positions further tunes the electronic properties of the pyrazole ring, potentially influencing its binding mode to biological targets. Such modifications are critical in achieving high specificity and efficacy.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, the chlorophenyl group can serve as a hinge-binding element in protein-protein interactions, while the urea moiety can engage in hydrogen bonding with polar residues. These interactions are crucial for designing molecules that can modulate biological processes with high precision.

Recent studies have highlighted the importance of structure-based drug design in optimizing small molecule candidates. Computational modeling techniques have been employed to predict the binding modes of this compound with target proteins. Preliminary docking studies suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The ability to modulate these enzymes could lead to novel therapeutic strategies.

The synthesis of 1-(2-chlorophenyl)-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylurea involves multi-step organic reactions that require careful optimization. The introduction of the pyrimidinylurea core necessitates precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, facilitating their exploration in drug discovery programs.

In conclusion, this compound exemplifies the innovative approaches being taken in medicinal chemistry to develop next-generation therapeutics. Its unique structural features and predicted biological activity make it a valuable asset in ongoing research efforts. As our understanding of disease mechanisms continues to evolve, molecules like this will play an increasingly important role in addressing unmet medical needs.